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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

benzyl propionate, specifically its boiling point and density. The intended audience for this

document includes researchers, scientists, and professionals in the field of drug development

who may utilize this information for formulation, synthesis, or quality control purposes.

Quantitative Data Summary
The physical properties of benzyl propionate are summarized in the table below. These

values are critical for understanding the compound's behavior under various experimental and

processing conditions.

Physical Property Value Conditions

Boiling Point 222 °C At 760 mmHg[1][2]

220.00 to 222.00 °C At 760.00 mm Hg[3][4]

221-223 °C Not specified[5][6]

110-111 °C At 13 Torr

Density 1.03 g/mL At 25 °C

1.028-1.033 g/cm³ Not specified[2][4]

1.034 g/cm³ At 20 °C

1.03 Not specified[6][7]
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Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid compound such as benzyl propionate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, particularly with small sample volumes, the capillary

method is frequently employed.

1. Capillary Method (Micro Boiling Point Determination)

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., MelTemp apparatus, oil bath, or heating block)[8]

Sample of benzyl propionate

Procedure:

A small amount of benzyl propionate (a few milliliters) is placed into the small test tube.

[9]

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level

with the thermometer bulb.

The assembly is then heated in a heating bath. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.[10]
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Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates that the vapor of the liquid has displaced all the air.[10]

The heating is then discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube.[10][11] This is the point where the external pressure equals the

vapor pressure of the liquid.

2. Distillation Method

For larger sample volumes, a simple distillation is a common method for both purification and

boiling point determination.[12]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or water bath

Boiling chips

Sample of benzyl propionate

Procedure:

The distillation flask is charged with benzyl propionate and a few boiling chips to ensure

smooth boiling.

The apparatus is assembled, with the thermometer bulb positioned just below the side arm

of the distillation flask to accurately measure the temperature of the vapor that is distilling.
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The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and

passes into the condenser.

The temperature is recorded when the vapor is condensing and dripping into the receiving

flask at a steady rate. This stable temperature reading is the boiling point of the liquid.[12]

Density is a fundamental physical property defined as the mass of a substance per unit

volume.[13]

1. Using a Graduated Cylinder and Balance

This method is straightforward but less precise than using a pycnometer.

Apparatus:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance

Sample of benzyl propionate

Procedure:

The mass of the clean, dry graduated cylinder is measured using an electronic balance.

[14]

A known volume of benzyl propionate is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[14]

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the combined mass.[14]

The density is calculated by dividing the mass of the liquid by its volume (Density =

Mass/Volume).[13][15]

2. Using a Pycnometer
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A pycnometer is a flask with a specific, accurately known volume, which allows for a more

precise determination of density.[16]

Apparatus:

Pycnometer

Electronic balance

Thermometer

Sample of benzyl propionate

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with benzyl propionate, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that overflows is carefully wiped away.

The mass of the filled pycnometer is measured.

The temperature of the liquid is recorded.

The mass of the benzyl propionate is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[16]

Logical Relationships
The physical properties of a compound like benzyl propionate are intrinsic characteristics that

are determined by its molecular structure. These properties are essential for its identification

and for predicting its behavior in various applications.
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Caption: Logical flow from molecular structure to physical properties and their application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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